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Compound of Interest

Compound Name: 4-Fluoro-2-methoxybenzoic acid

Cat. No.: B1304787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazards associated with

4-Fluoro-2-methoxybenzoic acid (CAS No. 395-82-4). The information presented is intended

to guide laboratory and industrial handling, storage, and emergency procedures to ensure the

safety of personnel and the environment. Data from structurally similar compounds are

included to provide a thorough understanding of the potential hazards.

Hazard Identification and Classification
4-Fluoro-2-methoxybenzoic acid is classified as a hazardous substance. The following tables

summarize its GHS classification and associated hazard statements.

Table 1: GHS Classification

Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific Target Organ Toxicity (Single Exposure) 3

Note: Classification is based on data for structurally similar compounds.
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Table 2: Hazard Statements and Pictograms

Pictogram GHS Code Hazard Statement

alt text H315 Causes skin irritation.[1][2][3]

H319
Causes serious eye irritation.

[1][2][3]

H335
May cause respiratory

irritation.[1][2][3][4]

Precautionary Measures
Adherence to the following precautionary statements is crucial to minimize risk when handling

4-Fluoro-2-methoxybenzoic acid.

Table 3: Precautionary Statements
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Type GHS Code Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3][4][5]

P264
Wash skin thoroughly after

handling.[3][4][5]

P271
Use only outdoors or in a well-

ventilated area.[3][4][5]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3][4]

[5]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[3][5]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[3][5]

[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3][5][6]

P312

Call a POISON CENTER or

doctor/physician if you feel

unwell.[5][6]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.[5][6]

P337 + P313
If eye irritation persists: Get

medical advice/attention.[5][6]
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P362 + P364
Take off contaminated clothing

and wash it before reuse.[3][7]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[3][5]

P405 Store locked up.[3][5]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[3][5]

Toxicological Information
While specific quantitative toxicological data such as LD50 for 4-Fluoro-2-methoxybenzoic
acid is not readily available, the primary toxicological concerns based on its classification are

skin irritation, serious eye irritation, and respiratory tract irritation.[1][2][3]

Experimental Protocols
Standard methodologies are employed to determine the safety and hazard profile of chemical

compounds. Below are generalized protocols for key irritation studies.

Experimental Protocol: In Vitro Skin Irritation Test (OECD TG 439)

Test System: Reconstituted human epidermis (RhE) tissue.

Procedure: a. A small amount of the test substance (4-Fluoro-2-methoxybenzoic acid) is

applied topically to the surface of the RhE tissue. b. The tissue is incubated for a specified

period (e.g., 60 minutes). c. Following incubation, the test substance is removed by rinsing.

d. The tissue is then incubated for a further period (e.g., 42 hours) in fresh medium.

Endpoint: Cell viability is assessed using a colorimetric assay (e.g., MTT assay), which

measures the reduction of a yellow tetrazolium salt to a purple formazan product by

metabolically active cells.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.echemi.com/sds/5-fluoro-2-methoxybenzoicacid-pid_Seven22626.html
https://file.medchemexpress.com/batch_PDF/HY-W013677/4-Fluorobenzoic-acid-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/5-fluoro-2-methoxybenzoicacid-pid_Seven22626.html
https://westliberty.edu/health-and-safety/files/2010/02/4-Methoxybenzoic-Acid.pdf
https://www.echemi.com/sds/5-fluoro-2-methoxybenzoicacid-pid_Seven22626.html
https://westliberty.edu/health-and-safety/files/2010/02/4-Methoxybenzoic-Acid.pdf
https://www.echemi.com/sds/5-fluoro-2-methoxybenzoicacid-pid_Seven22626.html
https://westliberty.edu/health-and-safety/files/2010/02/4-Methoxybenzoic-Acid.pdf
https://www.benchchem.com/product/b1304787?utm_src=pdf-body
https://www.benchchem.com/product/b1304787?utm_src=pdf-body
https://www.chemical-label.com/en/ghs/print-clp/395-82-4/4-fluoro-2-methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-methoxybenzoic-acid
https://www.echemi.com/sds/5-fluoro-2-methoxybenzoicacid-pid_Seven22626.html
https://www.benchchem.com/product/b1304787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interpretation: A reduction in cell viability below a defined threshold (e.g., 50%) compared to

a negative control indicates that the substance is an irritant.

Experimental Protocol: In Vitro Eye Irritation Test (Bovine Corneal Opacity and Permeability

Assay - OECD TG 437)

Test System: Freshly isolated bovine corneas.

Procedure: a. The baseline opacity and permeability of the cornea are measured. b. The test

substance is applied to the epithelial surface of the cornea for a defined period (e.g., 10

minutes). c. The substance is then washed off. d. The cornea is incubated for a post-

exposure period.

Endpoints:

Opacity: Measured using an opacitometer.

Permeability: Measured by the amount of fluorescein dye that passes through the cornea.

Interpretation: An in vitro irritancy score is calculated based on the opacity and permeability

values. Scores exceeding a certain threshold classify the substance as a severe eye irritant.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[3][8]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. If skin

irritation occurs, get medical advice/attention.[3]

[8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][8]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Get medical attention if symptoms

occur.[3][4]

Handling and Storage
Proper handling and storage procedures are essential for maintaining the integrity of the

compound and ensuring safety.

Handling: Use only in a well-ventilated area, preferably in a fume hood.[3][9] Avoid

generating dust.[8][9] Wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat.[8][9]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.[8][9] Keep the container tightly closed when not in use.[8][9]

Fire-Fighting and Accidental Release Measures
Fire-Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish fires.

[3][5] Wear self-contained breathing apparatus (SCBA) and full protective gear.[4][8]
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Accidental Release: Avoid dust formation.[3][8] Use appropriate PPE.[8] For small spills,

absorb with an inert material and dispose of in accordance with local regulations.[9] Prevent

entry into drains and waterways.[4]

Stability and Reactivity
Stability: Stable under normal storage conditions.[8]

Reactivity: Avoid contact with strong oxidizing agents.[8]

Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide,

carbon dioxide, and hydrogen fluoride.[8]
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Caption: Workflow for managing chemical hazards.
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In Vitro Irritation Testing
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Caption: Generalized experimental workflow for in vitro hazard assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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